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Introduction
AMG 837 is a potent and selective partial agonist for the G-protein coupled receptor 40

(GPR40), also known as Free Fatty Acid Receptor 1 (FFAR1).[1][2][3] GPR40 is predominantly

expressed in pancreatic β-cells and plays a crucial role in glucose-stimulated insulin secretion,

making it an attractive therapeutic target for type 2 diabetes.[4][5][6][7] Radiolabeled AMG 837,

specifically [³H]AMG 837, serves as a valuable tool in competition binding assays to

characterize the affinity of unlabeled test compounds for the GPR40 receptor. These assays

are fundamental in drug discovery for screening and identifying novel GPR40 ligands.[8][9][10]

This document provides detailed application notes and protocols for the use of radiolabeled

AMG 837 in competition binding assays.
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GPR40 is coupled to the Gαq class of G-proteins.[1][2] Upon activation by agonists like AMG

837 or endogenous free fatty acids, GPR40 stimulates a downstream signaling cascade that

ultimately leads to the potentiation of insulin secretion in a glucose-dependent manner.[1][2][5]

[7]

The activation of Gαq by the agonist-bound GPR40 leads to the activation of phospholipase C

(PLC). PLC then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two second

messengers: inositol trisphosphate (IP3) and diacylglycerol (DAG).[7] IP3 binds to its receptors

on the endoplasmic reticulum, triggering the release of intracellular calcium (Ca²⁺).[7] The

elevated intracellular Ca²⁺ levels are a key signal for the exocytosis of insulin-containing

granules.[7]
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Experimental Data
Binding Affinity of [³H]AMG 837
Saturation binding experiments have been performed to determine the affinity (Kd) and the

maximum number of binding sites (Bmax) of [³H]AMG 837 for the human GPR40 receptor

expressed in A9 cell membranes.[11]

Radioligand
Receptor
Source

Kd (nM)
Bmax
(pmol/mg
protein)

Reference

[³H]AMG 837

Human GPR40

in A9 cell

membranes

3.6 7.9 ± 0.5 [11]

Competition Binding Data for Unlabeled Ligands
Competition binding assays using [³H]AMG 837 have been utilized to determine the inhibitory

constants (pIC50 and Ki) of various unlabeled compounds for the GPR40 receptor.[11]
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Competing
Ligand

Radioligand
Receptor
Source

pIC50

Cooperativi
ty with
[³H]AMG
837

Reference

AMG 837
5 nM

[³H]AMG 837

Human

GPR40 in A9

cell

membranes

8.13 ± 0.06 - [11]

AM 1638
5 nM

[³H]AMG 837

Human

GPR40 in A9

cell

membranes

-
3.6-fold

positive
[11]

AM 8182
5 nM

[³H]AMG 837

Human

GPR40 in A9

cell

membranes

-
28 ± 5-fold

negative
[11][12]

DHA
5 nM

[³H]AMG 837

Human

GPR40 in A9

cell

membranes

-
9.8 ± 0.5-fold

negative
[11][12]

Experimental Protocols
Principle of Competition Binding Assay
Competition binding assays are a robust method to determine the relative affinity (Ki) of an

unlabeled test compound for a specific receptor.[8][9][10] The assay involves incubating a fixed

concentration of a radiolabeled ligand ([³H]AMG 837 in this case) with a source of the target

receptor (e.g., cell membranes expressing GPR40) in the presence of varying concentrations of

the unlabeled test compound. The test compound competes with the radioligand for binding to

the receptor. By measuring the amount of radioligand bound at each concentration of the test

compound, an inhibition curve can be generated, and the IC50 (the concentration of the test

compound that inhibits 50% of the specific binding of the radioligand) can be determined. The

Ki value can then be calculated from the IC50 using the Cheng-Prusoff equation.[13]
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Detailed Protocol for [³H]AMG 837 Competition Binding
Assay
This protocol is a generalized procedure based on standard radioligand binding assay

methodologies.[13] Optimization may be required for specific cell lines and equipment.

1. Materials and Reagents:

Radioligand: [³H]AMG 837

Receptor Source: Cell membranes prepared from a cell line stably overexpressing human

GPR40 (e.g., A9_GPR40).[1][2]

Unlabeled Test Compounds: Stock solutions of unlabeled compounds to be tested.

Assay Buffer: 50 mM Tris-HCl, 5 mM MgCl₂, 0.1 mM EDTA, pH 7.4.[13]

Wash Buffer: Ice-cold 50 mM Tris-HCl, pH 7.4.

Scintillation Cocktail: A suitable cocktail for detecting tritium.

96-well Plates: For incubation.

Glass Fiber Filters: Pre-soaked in a solution like 0.3% polyethyleneimine (PEI) to reduce

non-specific binding.[13]

Vacuum Filtration Manifold (Cell Harvester)

Scintillation Counter

2. Procedure:

a. Membrane Preparation:
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Culture cells expressing GPR40 to a high density.

Harvest the cells and wash with cold PBS.

Homogenize the cells in a cold lysis buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl₂, 5 mM EDTA

with protease inhibitors).[13]

Centrifuge the homogenate at a low speed to remove nuclei and large debris.[13]

Centrifuge the supernatant at a high speed (e.g., 20,000 x g) to pellet the membranes.[13]

Wash the membrane pellet by resuspending in fresh buffer and re-centrifuging.[13]

Resuspend the final pellet in assay buffer.

Determine the protein concentration of the membrane preparation using a standard protein

assay (e.g., BCA assay).[13]

Store membrane aliquots at -80°C.

b. Assay Setup (in a 96-well plate):

Total Binding: Add assay buffer, a known amount of membrane protein (e.g., 50-120 µg), and

[³H]AMG 837 at a concentration at or below its Kd (e.g., 3-5 nM).[11][14]

Non-specific Binding: Add assay buffer, membrane protein, [³H]AMG 837, and a high

concentration of an unlabeled GPR40 ligand (e.g., 10 µM unlabeled AMG 837) to saturate

the receptors.

Competition: Add serial dilutions of the unlabeled test compound, membrane protein, and

[³H]AMG 837.

The final assay volume is typically 200-250 µL.[13][15]

c. Incubation:

Incubate the plate at a controlled temperature (e.g., 30°C) for a sufficient time to reach

equilibrium (e.g., 60 minutes) with gentle agitation.[13]
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d. Filtration and Washing:

Rapidly terminate the incubation by vacuum filtration through the pre-soaked glass fiber

filters using a cell harvester.[13] This separates the receptor-bound radioligand from the free

radioligand.

Quickly wash the filters multiple times with ice-cold wash buffer to remove any unbound

radioligand.[13]

e. Radioactivity Measurement:

Dry the filters.[13]

Place the filters in scintillation vials, add scintillation cocktail, and count the radioactivity

using a scintillation counter.

3. Data Analysis:

Calculate Specific Binding: Specific Binding = Total Binding - Non-specific Binding.

Generate Inhibition Curve: Plot the percentage of specific binding against the logarithm of

the concentration of the unlabeled test compound.

Determine IC50: Use non-linear regression analysis to fit the data to a sigmoidal dose-

response curve and determine the IC50 value.

Calculate Ki: Convert the IC50 value to the inhibitory constant (Ki) using the Cheng-Prusoff

equation: Ki = IC50 / (1 + ([L]/Kd)) Where:

[L] = concentration of the radioligand ([³H]AMG 837) used in the assay.

Kd = dissociation constant of the radioligand for the receptor.

Click to download full resolution via product page
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Radiolabeled AMG 837 is an indispensable tool for the pharmacological characterization of the

GPR40 receptor. The competition binding assay protocol detailed herein provides a robust and

reliable method for determining the binding affinities of novel, unlabeled compounds. This

information is critical for the structure-activity relationship (SAR) studies that drive the

development of new therapeutic agents targeting GPR40 for the treatment of metabolic

diseases like type 2 diabetes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. AMG 837: A Novel GPR40/FFA1 Agonist that Enhances Insulin Secretion and Lowers
Glucose Levels in Rodents - PMC [pmc.ncbi.nlm.nih.gov]

2. journals.plos.org [journals.plos.org]

3. researchgate.net [researchgate.net]

4. spandidos-publications.com [spandidos-publications.com]

5. diabetesjournals.org [diabetesjournals.org]

6. physoc.org [physoc.org]

7. What are GPR40 agonists and how do they work? [synapse.patsnap.com]

8. Radioligand Binding Assay | In Vitro Biology | Oncodesign Services [oncodesign-
services.com]

9. giffordbioscience.com [giffordbioscience.com]

10. Radioligand Binding Assay - Creative Bioarray [dda.creative-bioarray.com]

11. biorxiv.org [biorxiv.org]

12. researchgate.net [researchgate.net]

13. giffordbioscience.com [giffordbioscience.com]

14. revvity.com [revvity.com]

15. researchgate.net [researchgate.net]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b15570486?utm_src=pdf-custom-synthesis#bc-rfq
https://pmc.ncbi.nlm.nih.gov/articles/PMC3210765/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3210765/
https://journals.plos.org/plosone/article/file?id=10.1371/journal.pone.0027270&type=printable
https://www.researchgate.net/publication/51982635_AMG_837_A_potent_orally_bioavailable_GPR40_agonist
https://www.spandidos-publications.com/10.3892/ijmm.2012.1142
https://diabetesjournals.org/care/article/36/Supplement_2/S175/30386/Activation-of-GPR40-as-a-Therapeutic-Target-for
https://www.physoc.org/abstracts/regulation-and-mechanism-of-action-of-ffar1-gpr40/
https://synapse.patsnap.com/article/what-are-gpr40-agonists-and-how-do-they-work
https://www.oncodesign-services.com/discovery-services/in-vitro-biology/radioligand-binding-assays/
https://www.oncodesign-services.com/discovery-services/in-vitro-biology/radioligand-binding-assays/
https://www.giffordbioscience.com/radioligand-binding-assay/
https://dda.creative-bioarray.com/radioligand-binding-assay.html
https://www.biorxiv.org/content/10.1101/2024.12.09.627639v1.full.pdf
https://www.researchgate.net/figure/The-effects-of-AMG-837-AM-8182-DHA-and-AM-1638-on-the-binding-of-3-HAMG-837-at-the_fig2_230616610
https://www.giffordbioscience.com/wp-content/uploads/2019/02/Radioligand_binding_assay_protocol_document.pdf
https://www.revvity.com/ask/radiometric-ligand-binding-assays
https://www.researchgate.net/figure/The-protocol-of-competitive-binding-assay_tbl1_234701465
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15570486?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Application Notes and Protocols: Use of Radiolabeled
AMG 837 in Competition Binding Assays]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15570486/docs#application-notes-and-protocols-use-
of-radiolabeled-amg-837-in-competition-binding-assays]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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